![molecular formula C17H14O B3105986 2,8-Dimethyl-5H-dibenzo[a,d]cyclohepten-5-one CAS No. 156086-78-1](/img/structure/B3105986.png)
2,8-Dimethyl-5H-dibenzo[a,d]cyclohepten-5-one
Overview
Description
2,8-Dimethyl-5H-dibenzo[a,d]cyclohepten-5-one is an organic compound . It contains a total of 32 atoms, including 14 Hydrogen atoms, 17 Carbon atoms, and 1 Oxygen atom . The molecule contains a total of 34 bonds, including 20 non-Hydrogen bonds, 14 multiple bonds, 2 double bonds, 12 aromatic bonds, 2 six-membered rings, 1 seven-membered ring, 2 eleven-membered rings, and 1 ketone .
Synthesis Analysis
The synthesis of this compound involves organic layers that are washed with brine, dried over magnesium sulfate, filtered, and concentrated under reduced pressure .Molecular Structure Analysis
The molecular structure of this compound is complex, with a total of 34 bonds. This includes 20 non-Hydrogen bonds, 14 multiple bonds, 2 double bonds, 12 aromatic bonds, 2 six-membered rings, 1 seven-membered ring, 2 eleven-membered rings, and 1 ketone .Chemical Reactions Analysis
This compound can participate in chemical reactions, such as the cyclization reactions of amides and γ-butyrolactones .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a density of 1.16±0.1 g/cm3 (Predicted), a melting point of 187-188 °C, a boiling point of 398.4±35.0 °C (Predicted), a flash point of 255.5°C, a vapor pressure of 4.61E-07mmHg at 25°C, and a refractive index of 1.631 .Scientific Research Applications
Conformational Analysis
- 5H-Dibenzo[a,d]cycloheptene derivatives, including 2,8-Dimethyl-5H-dibenzo[a,d]cyclohepten-5-one, have been studied for their conformational properties. Lanthanide-induced shift (LIS) data were used to calculate conformer populations in solution, providing insights into the structural flexibility and potential applications in molecular design (Hofer & Weissensteiner, 1992).
Synthesis and Derivatives
- Research has focused on synthesizing various esters and piperazine derivatives of 5H-dibenzo[a,d]cycloheptene. The synthesis methods explored provide pathways for developing new compounds with potential biological activity (Stelt et al., 2010).
Photophysical Properties
- The photophysical properties of 5H-dibenzo[a,d]cyclohepten-5-one have been explored, including measurements of fluorescence and triplet-triplet absorption. These findings have implications for the use of this compound in photodynamic therapy and as a photophysical probe in chemical research (Kavlakoglu et al., 2000).
Biochemical Applications
- The compound has been studied for its potential use in biochemical applications. For instance, its conversion to N-oxide by rat liver microsomes has been explored, providing insights into its metabolic pathways and potential medicinal applications (Belvedere et al., 1974).
Chemical Reactions and Interactions
- Studies on the Ritter reactions involving the 5H-Dibenzo[a,d]cycloheptene Ring System and its derivatives have revealed insights into the reactivity and potential for synthesizing novel compounds (Pich et al., 1994).
Future Directions
Mechanism of Action
Target of Action
The primary targets of 2,8-Dimethyl-5H-dibenzoa,d
Mode of Action
The mode of action of 2,8-Dimethyl-5H-dibenzoa,d. The compound’s interaction with its targets and the resulting changes at the molecular level remain to be elucidated.
Biochemical Pathways
The biochemical pathways affected by 2,8-Dimethyl-5H-dibenzoa,d. Understanding the downstream effects of these pathways would provide insights into the compound’s pharmacological effects.
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 2,8-Dimethyl-5H-dibenzoa,d. These properties are crucial for understanding the compound’s bioavailability and its overall pharmacokinetic profile.
Result of Action
The molecular and cellular effects of 2,8-Dimethyl-5H-dibenzoa,d
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compounda,d
Properties
IUPAC Name |
6,13-dimethyltricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,9,12,14-heptaen-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14O/c1-11-3-7-15-13(9-11)5-6-14-10-12(2)4-8-16(14)17(15)18/h3-10H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JZIHQHZFQCEZRO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)C(=O)C3=C(C=C2)C=C(C=C3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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